Cas no 1311316-90-1 (2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one
• CAS No: 1311316-90-1
• MF: C₂₀H₃₀N₂OS
• MW: 346.530004024506
• CID: 4587752
• Update Time: 2025-05-20

2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C20H30N2OS/c1-2-3-4-5-6-7-8-9-10-13-16-24-20-21-18-15-12-11-14-17(18)19(23)22-20/h11-12,14-15H,2-10,13,16H2,1H3,(H,21,22,23)
• InChI Key： WDXYAAWTHSXLEL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1SCCCCCCCCCCCC

Additional information on 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one

Professional Introduction to Compound with CAS No. 1311316-90-1 and Product Name: 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one

The compound with the CAS number 1311316-90-1 and the product name 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the quinazoline derivative class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of the dodecylsulfanyl group in its structure introduces unique physicochemical properties that make it a subject of intense interest among researchers.

Quinazoline derivatives have long been recognized for their role in medicinal chemistry due to their ability to interact with various biological targets. The structural motif of quinazoline, characterized by a fused benzene and pyridazine ring system, provides a scaffold that can be modified to enhance pharmacological activity. In the case of 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one, the introduction of the dodecylsulfanyl moiety at the 2-position introduces hydrophobicity and potential interactions with membrane-bound receptors or proteins.

Recent studies have highlighted the importance of quinazoline derivatives in the development of novel therapeutic agents. For instance, modifications at the 3- and 4-positions of the quinazoline ring have been shown to influence binding affinity and selectivity towards specific biological targets. The compound in question, 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one, has been investigated for its potential role in modulating enzyme activity and receptor interaction. Preliminary findings suggest that this compound exhibits promising properties as an inhibitor of certain kinases and other enzymes involved in cellular signaling pathways.

The dodecylsulfanyl group is particularly noteworthy as it contributes to the compound's solubility profile and membrane permeability. This feature is crucial for drug development, as it determines how well a compound can cross biological membranes and reach its target site. The hydrophobic nature of the dodecylsulfanyl chain enhances interactions with lipid bilayers, potentially improving bioavailability. Additionally, this group can serve as a site for further chemical modification, allowing researchers to fine-tune the compound's pharmacological properties.

In the context of current research trends, quinazoline derivatives continue to be explored for their anti-cancer, anti-inflammatory, and antimicrobial properties. The compound 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one has shown particular promise in preclinical studies conducted by several research groups. These studies have focused on evaluating its efficacy in inhibiting key enzymes involved in tumor growth and progression. The results are encouraging, suggesting that this compound may serve as a lead molecule for the development of new anticancer agents.

The synthesis of 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the quinazoline core, followed by functionalization at the 2-position with the dodecylsulfanyl group. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for both research and potential commercial applications.

From a pharmacokinetic perspective, understanding how 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one is metabolized and excreted is essential for optimizing its therapeutic use. Studies have begun to explore its metabolic pathways using computational modeling and experimental techniques such as mass spectrometry. These efforts aim to identify key metabolites and understand their impact on drug efficacy and safety profiles.

The potential applications of this compound extend beyond oncology. Research is ongoing into its effects on neurological disorders, where quinazoline derivatives have shown promise as modulators of neurotransmitter systems. The unique structural features of 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one, particularly the dodecylsulfanyl group, may contribute to its ability to interact with central nervous system targets without causing adverse effects.

In conclusion, 2-(dodecylsulfanyl)-3,4-dihydroquinazolin-4-one (CAS No. 1311316-90-1) represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features, including the presence of the dodecylsulfanyl group, contribute to its distinct physicochemical properties and biological activities. Continued research into this compound holds promise for developing novel treatments for various conditions while addressing unmet medical needs.